In this work, compression tests after impact and numerical simulation are combined to study bearing capacity and failure mode of carbon fiber reinforced composite grid plates with reinforcing stiffeners after being impacted at different positions. The mechanism of impact damage formation of composite stiffened plates and the damage propagation and extension process under compressive load are analysed. The results show that when there is no stiffener below the impact position, the main impact failure modes are fibre fracture and internal delamination of the skin, which have little effect on the bearing capacity of the structure; when the impact position is above the stiffener, the primary failure mode is the stiffener’s debonding from the skin, which will lower the remaining bearing capacity of the structure severely.

A variety of research work on the field of polymer gears have become very significative during the last decade. It is necessary to highlight the various polymer materials and fibres options used for gears for a specific purpose to meet the requirements of a specific drive train application. With the increasing need to recycle already used materials, there have been tendencies to use bio-based materials that would enable recycling and reuse in secondary fewer demanding parts or assemblies. To integrate these materials into a real mechanical part such as gears, it is necessary to evaluate their mechanical, thermal and tribological operating performances. In this research, lifetime tests of wood polymer composite gears were carried out using High Density Polyethylene (HDPE) reinforced with 20% of spruce fibers and the same polymer matrix reinforced with 20% of beech fibers. Wood polymer composite gear was mated with steel pinion. The aim of the study was to determine lifetime cycles until the failure of wood polymer composite gears, generated temperatures in the gear pair contact and fundamental flank wear characteristics of various composites with two natural sort of wood fibers in the case of gears. Results shows longer durability performance of HDPE reinforced with beech compared to HDPE with spruce fibers in average for 15%. From a perspective of flank wear analysis, beech fibers were found to be more wear-resistant than spruce fibers in the same polymer matrix. Analysis of the failure mechanisms shows that crack progression the tooth root is slower in gears produced of HDPE with beech fibers because of the higher tensile strength of the material compared HDPE with spruce fibers.

Adhesively bonded repaired aircraft composite structures are also susceptible to low-velocity impact (LVI) events. However, the impact responses and the residual behaviors of the bonded repaired structures are still not expressly revealed. In this paper, the impact damage resistance and residual compression behaviors of scarf repaired composite plates were investigated through experiments. LVI and compression after impact (CAI) experiments were carried out for both scarf repaired plates and virgin composite plates. Impact responses including the impact curves, dent depth, dissipated energy and delamination damage, and residual compression behaviors including the residual strength, failure mode and the failure process were compared and analyzed. The results show that scarf repaired plates get smaller dent depth but larger delamination area than the virgin plates due to the higher out-of-plane stiffness and the cushioning effect of the ductile adhesive layer. The large-area delamination causes a reduction of the compression strength due to sub-laminate buckling and delamination propagation. Therefore, scarf repaired plates might have lower residual compressive strength than virgin composite plates under the same impact energy. It is suggested to comprehensively adopt parameters such as delamination area and dent depth to characterize the impact damage resistance of the bonded scarf repaired structures.

For decades, carbon fiber-reinforced composite rods (CFRPRs) have exhibited the advantages of high specific strength, high specific modulus, corrosion resistance and low density, which are widely applied in the aerospace and automotive industries. In this study, a type of skin-core composite rod (SCCR) was manufactured through vacuum-assisted resin infusion technology, and the skin is a two-dimensional (2D) carbon fiber braided tube while the core is unidirectional carbon fiber. Both torsion experiment and full-size mesoscopic numerical simulation were conducted to investigate the special structure effect of SCCR. The results demonstrate that ductile failure mechanism dominates in SCCR, and the extension cracking occurs in the matrix along the direction of braiding yarn while the braiding yarns mainly experience tensile and shear damage. Under the same torsion angle, the damage degree of the resin structure (RS) and braiding structure (BS) is intensified with the braiding angle. With the increase of the braiding angle, the maximum stress of the rods increases, while the BS failure torsion angle decreases. The average stress of the middle section of BS is 234.08, 239.78, and 257.93 MPa corresponding to the braiding angle of 24°, 27°, and 30°, and the critical failure torsion angle is 209°, 199°, and 189°. The path stress of the braiding yarn fluctuates at 5 MPa and the position of the stress fluctuation increases with the braiding angle. This study reveals the unique bearing and damage mechanisms of skin-core composite rod, and provides the theoretical and experimental basis for the design of composite rod.

An artificial neural network-based approach is used to determine the R-curve of multidirectional laminates. The main idea of the approach is to extract the hidden information of the R-curve from the load-displacement curve of mode I delamination test while without measuring the delamination growth length. In order to obtain the training data set, R-curve is randomly generated, and then the corresponding load-displacement curve is obtained through finite element simulation. A bilinear cohesive constitutive law taking into account the R-curve is used, which has been shown to reproduce well the experiments. After training the neural network with simulated data, the load-displacement data are then taken as the input of the artificial neural network, and the description parameters of R-curve are the output. The predicted R-curves from the trained neural network are consistent with experimental results of composite laminates with different material systems and interfaces. The bridging stress and load-displacement response also agree well with experimental results. All these demonstrate applicability of the proposed approach.

The paper aims to study low-velocity impact behavior on the synergistic effect of intralaminar carbon/glass hybridization and three-dimensional (3D) orthogonal woven structure. A drop-testing machine is used for impact tests considering the effects of impact energy ranging from 23 J to 70 J. Nondestructive testing methods and a realistic yarn-level finite element model accounting for material damage are implemented to study structure deformation and stress evolution. Simulation results are compared with experimental measurements, which show a good correlation. The impact response of three configurations of 3D orthogonal woven composites (3DOWCs) is evaluated in terms of residual deformation, maximum displacement, maximum peak load and inelastic energy with different impact energy levels. The results show the intralaminar hybridizing carbon yarns with glass yarns with greater strain (about 22.78% more than the structure of pure carbon fibers) to failure benefits the toughness performance and energy absorption of the 3DOWCs, especially for the structure that glass fibers used as weft yarns. The stress in each layer travels along with the yarn axis due to the discontinuity between the same type of yarns. In contrast, the compressive stress along the thickness direction is transferred to the lower layer by the overlapping points, further resulting in stress along the yarn axis in the next layer. These findings are of guiding significance for the design of complex 3D fabrics.

Composite sandwich structures are sensitive to low velocity impact (LVI) occasions and the induced damage significantly reduces the residual load-bearing capacity of material structures. In this work, a nonlinear finite element (FE) model is proposed to investigate the buckling and damage behavior of aluminum honeycomb sandwich structures with CFRP face sheets under compression-after-impact (CAI). Johnson-Cook model is applied to identify the damage of aluminum honeycomb core; cohesive elements governed by bilinear traction-separation constitutive model are implemented to describe the inter-laminar delamination induced by LVI and CAI. The numerical results are in good agreement with the available experimental data, which verifies the effectiveness of the proposed FE model. The effects of impact energy and core parameters on the impact performance and residual compressive strength of sandwich structures are analyzed in detail and the energy absorption properties during the corresponding loading are examined. The numerical results show that slight impact damage can also greatly reduce the CAI strength. Besides, the parameters of core have an important influence on the stiffness and CAI strength of sandwich panel.

In additive manufacturing, also called 3-D printing, one of widely used materials is polylactide thermoplastic polymer (PLA) by means of the fused deposition modeling. For weight reduction purposes, infill density is an often used feature in slicing for 3-D printing. We aim at investigating the effect of infill density on the mechanical properties of structures. Therefore, we demonstrate how to prepare tensile specimens and test them by a universal testing machine. Results are collected by a so-called digital image correlation method. As infill density increases, from 10% to 100%, the nominal strain at break decreases from about 2.1% to 1.2%, respectively. In other words, the material becomes more ductile by decreasing the infill density of PLA material, which is possible to justify with an effect of the microstructure created by the infill density. Furthermore, we discuss a possible material model fitting all the presented results and report that a hyperelastic material model is needed for the PLA. We utilize Neo-Hookean, Mooney–Rivlin, and Yeoh models, all for different infill densities. All three models show a fairly good agreement to the experimental data. Neo-Hookean model has an advantage of only one parameter, which increases monotonously with infill density.

This study fabricated Kevlar-Hemp and Kevlar-Pineapple leaf fiber-based hybrid composites with different weaving architectures using the compression molding method. The quasi-static indentation behavior of hybrid composites was examined. The indentation behavior of hybrid composites was measured using peak load and energy absorption, load-displacement performance, and specimen damage size. The results show that the twill weave type Kevlar-Pineapple leaf fiber and Kevlar-Hemp fiber-based hybrid composites showed better energy absorption and peak load than all types of composites. Moreover, the hybrid composites exhibited beneficial results for peak force and absorbed energy than pure composites. After the indentation behavior, the front and back damaged surfaces of the composites were examined. The specimen damage size was assessed utilizing ultrasonic C-scan images. According to the findings, the hybrid composites’ surface damage was influenced by the different weaving architecture.

The paper presents the results of investigation of multi-component epoxy composites containing silica gel globules coated with Fe oxide particles (SiO2-Fe oxide) and multi-wall carbon nanotubes (CNTs). The structure and phase composition of (SiO2-Fe oxide) globules were examined by XRD analysis, scanning electron microscopy, FTIR and Raman spectroscopy. It was found that the combination of SiO2 particles, (SiO2-Fe oxide) particles and conductive carbon nanotubes in epoxy composites leads to a sufficient increase in electrical conductivity compared to two-phase CNT/epoxy CM. For all samples of SiO2/CNT- and 22 wt.%(SiO2-Fe oxide)/2%CNT/epoxy CMs the negative temperature coefficient of electrical resistance (TCR) is observed. The coating of SiO2 globules with Fe oxides slightly influences the shielding properties. The addition of 2 wt.% CNT along with (SiO2-Fe oxide) filler into epoxy resin results in an increase of electromagnetic interference (EMI) shielding efficiency \(SE_{T}\) up to 8–12 dB in the frequency range 26–54 GHz with a shield thickness of ~ 2 mm. The sufficient increase of \(SE_{T}\) with the frequency indicates the prevailing part of EMI shielding due to absorption compared with reflection, \({{SE_{A} } \mathord{\left/ {\vphantom {{SE_{A} } {SE_{T} }}} \right. \kern-0pt} {SE_{T} }}\) ratio reaches the values of 0.78–0.87 in the frequency range 36–54 GHz.